3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(2-aminoacetyl)-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-5-17(12(18)9-15)11-7-6-8-16(10-11)13(19)20-14(2,3)4/h11H,5-10,15H2,1-4H3
• InChI Key: YMJFAOLCBWLRKS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-based compound featuring a tert-butyl carbamate (Boc) protective group at the 1-position and a functionalized side chain at the 3-position. The side chain consists of an ethylamino group linked to a 2-amino-acetyl moiety. This structure is critical for applications in medicinal chemistry, particularly as an intermediate in synthesizing bioactive molecules or protease inhibitors. The Boc group enhances solubility and stability during synthetic processes, while the ethyl-amino-acetyl side chain provides a reactive site for further derivatization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: This can be achieved through a cyclization reaction involving a suitable precursor.

Introduction of the Amino Group:

Acylation: The amino group is then acylated using an appropriate acylating agent to form the amino-acetyl moiety.

Esterification: Finally, the carboxylic acid group is esterified with tert-butyl alcohol under acidic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Hydrolysis of the Tert-Butyl Ester Group

The tert-butyl ester undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. This reaction is critical for deprotection in synthetic workflows:

Conditions	Reagents	Product	Yield	Reference
Acidic hydrolysis	6M HCl, 80°C, 6h	(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid	92%
Basic hydrolysis	1M NaOH, RT, 12h	(R)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylate sodium salt	85%

The reaction proceeds via nucleophilic attack on the ester carbonyl, with the tert-butyl group acting as a leaving group. Acidic conditions favor protonation of the carbonyl oxygen, while basic conditions deprotonate the nucleophile (water or hydroxide) .

Nucleophilic Substitution at the Amino-Acetyl Moiety

The amino-acetyl group participates in nucleophilic substitutions, particularly at the acetyl carbonyl:

Reaction Type	Reagents	Product	Notes	Reference
Amidation	Benzylamine, DIPEA, DCM, RT	(S)-3-[(2-Benzylamino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Steric hindrance limits yield
Thioesterification	Ethanethiol, DMAP, EDCl, RT	(R)-3-[(2-Ethylthio-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Requires coupling agents

The α-position of the acetyl group is activated for substitution due to electron-withdrawing effects from the adjacent amino group.

Aza-Michael Addition Reactions

The secondary amine in the ethyl-amino group facilitates intramolecular aza-Michael cyclizations under catalytic conditions:

Catalyst	Conditions	Product	Diastereoselectivity	Reference
(S)-BINOL phosphoric acid	PEt₃ (1 eq), DCM, −50°C	(S)-1,3-Diaminopiperidine tert-butyl ester	>95% de
Quinine	THF, RT, 24h	(R)-Fused bicyclic piperidine derivative	88% de

This reaction leverages the nucleophilicity of the amine to attack α,β-unsaturated esters or nitriles, forming six-membered transition states .

Stability Under Oxidative and Thermal Conditions

The compound demonstrates moderate stability:

Condition	Observation	Degradation Products	Reference
Thermal (100°C, 2h)	Partial decomposition via ester pyrolysis	Piperidine derivatives + CO₂
UV light (254 nm, 24h)	Photooxidation of the amino-acetyl group	N-Oxides and acetyl cleavage products
H₂O₂ (3%, RT, 6h)	Oxidation of the piperidine ring to N-oxide	(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine N-oxide

Scientific Research Applications

The compound 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a significant molecule in various scientific research applications. This article explores its applications in medicinal chemistry, drug development, and potential therapeutic uses, supported by data tables and case studies.

Drug Development

This compound has been investigated for its potential as a drug candidate due to its structural similarity to known pharmacophores.

• Mechanism of Action : The piperidine moiety is often associated with various biological activities, including analgesic and anti-inflammatory effects. The amino-acetyl group may enhance its interaction with biological targets.

Anticancer Research

Recent studies have indicated that derivatives of piperidine can exhibit anticancer properties.

• Case Study : A study published in Journal of Medicinal Chemistry explored various piperidine derivatives, including compounds similar to 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, demonstrating cytotoxic activity against cancer cell lines (e.g., MCF-7 breast cancer cells) .

Neurological Disorders

Research suggests that compounds with piperidine structures may have neuroprotective effects.

• Case Study : A pharmacological study indicated that certain piperidine derivatives could modulate neurotransmitter systems, providing insights into their potential use in treating disorders like Alzheimer's disease .

Table 1: Comparison of Biological Activities

Compound Name	Activity Type	Reference
3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Anticancer	Journal of Medicinal Chemistry
Piperidine Derivative X	Neuroprotective	Pharmacology Reports
Piperidine Derivative Y	Analgesic	European Journal of Pharmacology

Table 2: Synthesis Pathways

Step	Reagents/Conditions	Yield (%)
1	Acetylation of piperidine	85
2	Coupling with amino acid	75
3	Tert-butyl esterification	90

Mechanism of Action

The mechanism of action of 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of their activity. The compound may exert its effects through binding to the active site of an enzyme or receptor, thereby inhibiting or activating its function. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of piperidine-1-carboxylic acid tert-butyl esters, which vary in substituents at the 3-position. Below is a detailed comparison of its structural and functional attributes with analogous derivatives:

Table 1: Structural and Functional Comparison of Piperidine-1-carboxylic acid tert-butyl ester Derivatives

Compound Name	Substituent at 3-Position	Molecular Formula	Molecular Weight	Key Properties/Applications	References
3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Ethyl-amino linked to 2-amino-acetyl	C14H27N3O3	285.39	Versatile intermediate; Boc protection aids solubility and stability.
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Cyclopropyl-amino linked to 2-amino-acetyl	C15H27N3O3	297.40	Increased rigidity due to cyclopropyl group; potential for enhanced target specificity.
3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Isopropyl-amino-methyl linked to 2-amino-acetyl	C16H31N3O3	313.44	Bulkier substituent may hinder steric accessibility; discontinued.
3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Ethyl-amino linked to 2-chloro-acetyl	C14H25ClN2O3	304.82	Chloroacetyl group enhances electrophilicity; potential for covalent binding to targets.
(S)-3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Methyl-amino linked to 2-chloro-acetyl (S-config)	C13H22ClN2O3	289.78	Stereochemistry influences binding; used in chiral drug synthesis.
3-[Methyl-(4-methyl-pyrimidin-2-yl)-amino]-piperidine-1-carboxylic acid tert-butyl ester	Methyl-(4-methyl-pyrimidin-2-yl)-amino	C16H26N4O2	306.40	Aromatic pyrimidine enhances π-π interactions; potential kinase inhibitor scaffold.
3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Ethyl-amino-methyl linked to (S)-2-amino-3-methyl-butyryl	C18H35N3O3	341.50	Branched side chain improves lipophilicity; stereospecific interactions.
3-(2-Dimethylaminoethylamino)piperidine-1-carboxylic acid tert-butyl ester	Dimethylaminoethylamino	C14H29N3O2	271.40	Polar dimethylamino group enhances solubility; used in CNS-targeting prodrugs.

Key Observations :

Substituent Flexibility vs. Rigidity: The ethyl-amino group in the target compound offers moderate flexibility, balancing steric accessibility and synthetic utility. Isopropyl () and branched side chains () increase steric hindrance, which may reduce off-target interactions but complicate synthesis.

Electrophilic Reactivity :

• The chloro-acetyl derivatives () exhibit higher electrophilicity, enabling covalent bond formation with nucleophilic residues (e.g., cysteine in enzymes). This property is exploited in protease inhibitor design.

Stereochemical Influence: Chiral centers, as in the (S)-chloro-acetyl () and (S)-2-amino-3-methyl-butyryl () derivatives, dictate enantioselective interactions, critical for drug efficacy and toxicity profiles.

Aromatic vs. Aliphatic Substituents :

• The 4-methyl-pyrimidin-2-yl group () facilitates π-π stacking in kinase binding pockets, whereas aliphatic chains (e.g., ethyl, isopropyl) optimize hydrophobic interactions.

Commercial Availability :

• Several analogs (e.g., ) are listed as discontinued, suggesting challenges in synthesis, stability, or biological performance. The target compound remains available, indicating its broader utility.

Biological Activity

3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, also known as tert-butyl (R)-3-(2-aminoethyl)piperidine-1-carboxylate, is a compound with significant potential in medicinal chemistry. Its structure features a piperidine ring, which is known for its role in various biological activities, including neuropharmacological effects and as a scaffold for drug development. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is C14H27N3O3, with a molecular weight of approximately 271.39 g/mol. The compound is characterized by the presence of an amino group, an acetyl moiety, and a tert-butyl ester, which contribute to its solubility and biological activity.

Pharmacological Effects

• Neuropharmacological Activity :
  • Compounds with piperidine structures often exhibit effects on neurotransmitter systems. Research indicates that derivatives of piperidine can modulate the activity of neurotransmitters such as dopamine and serotonin, potentially impacting mood and cognitive functions .
• Anticancer Properties :
  • Recent studies have suggested that piperidine derivatives can possess anticancer properties by inducing apoptosis in cancer cells. For instance, compounds similar to 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine have shown efficacy against various cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction .
• Antimicrobial Activity :
  • Some studies have reported that piperidine-based compounds exhibit antimicrobial properties against a range of pathogens. This is particularly relevant in the context of increasing antibiotic resistance .

Structure-Activity Relationship (SAR)

Understanding the SAR of 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester helps in optimizing its biological activity:

• Amino Group : The presence of amino groups enhances solubility and may improve interaction with biological targets.
• Acetyl Moiety : This functional group can influence metabolic stability and bioavailability.
• tert-Butyl Ester : The bulky nature of the tert-butyl group may enhance lipophilicity, aiding in membrane permeability.

Case Study 1: Anticancer Activity

A study investigated a series of piperidine derivatives, including 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, for their ability to inhibit tumor growth in vitro. The results indicated that certain analogs significantly reduced cell viability in human breast cancer cells (MCF-7), with IC50 values comparable to established chemotherapeutics like doxorubicin .

Case Study 2: Neuroprotective Effects

Another research effort focused on neuroprotective effects against oxidative stress in neuronal cell lines. The compound demonstrated significant protective effects by reducing reactive oxygen species (ROS) levels and enhancing cell survival rates under stress conditions .

Data Tables

Compound Name	Molecular Formula	Biological Activity	IC50 (µM)
3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C14H27N3O3	Anticancer (MCF-7)	12.5
Piperidine Derivative A	C12H24N2O2	Neuroprotective	15.0
Piperidine Derivative B	C10H20N2O	Antimicrobial	8.0